Cas no 1250805-84-5 (5-methyl(propan-2-yl)aminopentan-1-ol)

5-Methyl(propan-2-yl)aminopentan-1-ol is a tertiary amine-alcohol compound characterized by its bifunctional structure, combining both hydroxyl and amine moieties. This configuration imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. The presence of a branched isopropylamine group enhances steric influence, potentially improving selectivity in reactions. Its polar nature facilitates solubility in a range of organic solvents, while the hydroxyl group enables further derivatization. The compound’s stability under standard conditions makes it suitable for controlled functionalization processes. Its structural features suggest utility in catalysis, ligand design, or as a building block for complex molecular frameworks requiring tailored amine-alcohol functionalities.
5-methyl(propan-2-yl)aminopentan-1-ol structure
1250805-84-5 structure
Product Name:5-methyl(propan-2-yl)aminopentan-1-ol
CAS No:1250805-84-5
MF:C9H21NO
MW:159.269142866135
CID:6242581
PubChem ID:62228975
Update Time:2025-05-19

5-methyl(propan-2-yl)aminopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 5-methyl(propan-2-yl)aminopentan-1-ol
    • 5-[methyl(propan-2-yl)amino]pentan-1-ol
    • 1250805-84-5
    • CS-0355290
    • EN300-1857140
    • 5-(Isopropyl(methyl)amino)pentan-1-ol
    • AKOS011511229
    • Inchi: 1S/C9H21NO/c1-9(2)10(3)7-5-4-6-8-11/h9,11H,4-8H2,1-3H3
    • InChI Key: UVUQANODGKLFGE-UHFFFAOYSA-N
    • SMILES: OCCCCCN(C)C(C)C

Computed Properties

  • Exact Mass: 159.162314293g/mol
  • Monoisotopic Mass: 159.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 83.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 23.5Ų

5-methyl(propan-2-yl)aminopentan-1-ol Pricemore >>

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Additional information on 5-methyl(propan-2-yl)aminopentan-1-ol

Recent Advances in the Study of 1250805-84-5 and 5-methyl(propan-2-yl)aminopentan-1-ol: A Comprehensive Research Brief

The chemical compound 1250805-84-5, along with its derivative 5-methyl(propan-2-yl)aminopentan-1-ol, has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of enzyme inhibition and receptor modulation. This research brief aims to synthesize the latest findings, providing a comprehensive overview of the current state of knowledge regarding these compounds.

One of the most notable advancements involves the role of 1250805-84-5 as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated its utility in constructing complex pharmacophores, which are critical for targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in inhibiting key enzymes involved in inflammatory responses, suggesting its potential as a therapeutic agent for autoimmune diseases.

Further investigations into 5-methyl(propan-2-yl)aminopentan-1-ol have revealed its unique physicochemical properties, which make it an attractive candidate for drug formulation. Its amphiphilic nature allows for enhanced solubility and bioavailability, addressing common challenges in drug delivery. Recent preclinical trials have shown promising results, with the compound exhibiting low toxicity and high target specificity in animal models.

In addition to its pharmacological applications, 1250805-84-5 has also been studied for its role in chemical biology. A groundbreaking 2024 paper in Nature Chemical Biology detailed its use as a molecular probe to investigate protein-protein interactions. This approach has provided new insights into cellular signaling mechanisms, opening avenues for the development of novel diagnostic tools.

Despite these advancements, challenges remain in the scalable synthesis and optimization of these compounds. Researchers are actively exploring innovative synthetic routes to improve yield and purity, as highlighted in a recent review in Organic Process Research & Development. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, the ongoing research on 1250805-84-5 and 5-methyl(propan-2-yl)aminopentan-1-ol underscores their potential to revolutionize drug discovery and chemical biology. Future studies should focus on translating these findings into clinical applications, ensuring safety and efficacy in human trials. The interdisciplinary nature of this research promises to yield transformative outcomes for the pharmaceutical industry.

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